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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408 Get Quote

This technical guide provides a comprehensive overview of the health and safety data for vinyl
isocyanate, designed for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and toxicological resources to ensure a

thorough understanding of the hazards and safe handling procedures associated with this

compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of vinyl isocyanate is presented in the

table below. This data is essential for understanding its behavior and potential for exposure

under various laboratory conditions.

Property Value

CAS Number 3555-94-0

Molecular Formula C₃H₃NO

Molecular Weight 69.06 g/mol

Boiling Point 39-40 °C

Density 0.938 g/mL at 25 °C

Flash Point 4 °C
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Hazard Identification and GHS Classification
Vinyl isocyanate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). A detailed breakdown of its hazard

classification is provided below, highlighting the significant risks associated with its handling

and use.[1]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.

Acute Toxicity (Oral) 3 H301: Toxic if swallowed.

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Respiratory or Skin

Sensitisation
1

H317: May cause an allergic

skin reaction.

Respiratory or Skin

Sensitisation
1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Acute Toxicity (Inhalation) 1 H330: Fatal if inhaled.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Toxicological Information
While specific LD50 and LC50 values for vinyl isocyanate are not readily available in the

searched literature, the GHS classification of "Acute Toxicity (Oral) Category 3," "Acute Toxicity

(Dermal) Category 4," and "Acute Toxicity (Inhalation) Category 1" indicates a high degree of

toxicity.[1] Isocyanates as a class are well-documented for their potent sensitizing effects on

the respiratory system and skin.[2]
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Isocyanate-Induced Asthma: A Mechanistic Overview
Exposure to isocyanates can lead to occupational asthma, a serious and potentially irreversible

respiratory condition.[2] The underlying mechanism involves an immunological response to the

isocyanate, which acts as a hapten, binding to endogenous proteins to form immunogenic

adducts. This process can lead to the development of specific IgE antibodies and a T-helper 2

(Th2) inflammatory response in the airways.
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Exposure

Sensitization Phase Effector Phase (Re-exposure)

Inhalation

Isocyanate binds to
airway proteins (Haptenation)

Dermal_Contact

Antigen Presenting Cell (APC)
activation and migration

T-helper 2 (Th2) cell
differentiation

B-cell stimulation and
IgE production

IgE cross-linking on
mast cells and degranulation

Release of histamine,
leukotrienes, cytokines

Eosinophil and neutrophil
infiltration

Bronchoconstriction,
airway hyperreactivity,

mucus production
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Preparation

Handling

Emergency Response

Conduct thorough
risk assessment

Develop and review
Standard Operating Procedures (SOPs)

Select appropriate Personal
Protective Equipment (PPE)

Work in a certified
chemical fume hood

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield

- Lab coat

Avoid inhalation of vapors

Prevent skin and eye contact

Store in a cool, dry,
well-ventilated area away

from incompatible materials

Spill

Evacuate and ventilate area.
Absorb with inert material.

Decontaminate with appropriate solution.

Personal Exposure

Move to fresh air.
Seek immediate medical attention.

Remove contaminated clothing.
Wash skin with soap and water.

Flush eyes with water for 15 minutes.
Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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